Cas no 2138170-69-9 (5-(3-Chloropyridin-4-yl)-2-methyl-3-(trifluoromethyl)aniline)

• Product Name: 5-(3-Chloropyridin-4-yl)-2-methyl-3-(trifluoromethyl)aniline
• CAS No: 2138170-69-9
• MF: C₁₃H₁₀ClF₃N₂
• MW: 286.680112361908
• CID: 5938506
• PubChem ID: 165458307
• Update Time: 2025-06-09

5-(3-Chloropyridin-4-yl)-2-methyl-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloropyridin-4-yl)-2-methyl-3-(trifluoromethyl)aniline
• 2138170-69-9
• EN300-741179
• 5-(3-Chloropyridin-4-yl)-2-methyl-3-(trifluoromethyl)aniline

• Inchi： 1S/C13H10ClF3N2/c1-7-10(13(15,16)17)4-8(5-12(7)18)9-2-3-19-6-11(9)14/h2-6H,18H2,1H3
• InChI Key： PUHHZZSCWBRACG-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C1C=C(C(C)=C(C(F)(F)F)C=1)N

Computed Properties

• Exact Mass: 286.0484605g/mol
• Monoisotopic Mass: 286.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 5-(3-Chloropyridin-4-yl)-2-methyl-3-(trifluoromethyl)aniline

Professional Introduction to 5-(3-Chloropyridin-4-yl)-2-methyl-3-(trifluoromethyl)aniline (CAS No. 2138170-69-9)

5-(3-Chloropyridin-4-yl)-2-methyl-3-(trifluoromethyl)aniline, identified by its CAS number 2138170-69-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of anilines, which are widely recognized for their diverse applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a 3-chloropyridin-4-yl substituent and a trifluoromethyl group, contribute to its unique chemical properties and potential biological activities.

The synthesis and characterization of 5-(3-Chloropyridin-4-yl)-2-methyl-3-(trifluoromethyl)aniline have been extensively studied in recent years. The introduction of the trifluoromethyl group enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for further pharmacological exploration. Additionally, the 3-chloropyridin-4-yl moiety introduces a region of electrophilic reactivity, which can be exploited in various chemical transformations and biological assays.

In the context of contemporary pharmaceutical research, this compound has garnered attention due to its potential role in the development of novel therapeutic agents. The combination of the chloropyridine scaffold and the methyl substituent at the aniline core suggests that it may exhibit properties suitable for applications in areas such as oncology, inflammation, and central nervous system disorders. Recent studies have highlighted the importance of aniline derivatives in modulating enzyme activity and receptor binding, making 5-(3-Chloropyridin-4-yl)-2-methyl-3-(trifluoromethyl)aniline a promising candidate for further investigation.

The< strong>molecular structure of 5-(3-Chloropyridin-4-yl)-2-methyl-3-(trifluoromethyl)aniline also lends itself to interesting chemical modifications. The presence of both electron-withdrawing and electron-donating groups allows for diverse functionalization strategies, enabling researchers to tailor its properties for specific applications. For instance, the< strong>chlorine atom on the pyridine ring can be readily displaced under appropriate conditions, facilitating the introduction of other functional groups that may enhance biological activity.

The< strong-pharmacological profile of this compound is still under exploration, but preliminary studies suggest that it may possess inhibitory activity against certain enzymes and receptors relevant to human health. The< strong-trifluoromethyl group is known to enhance binding affinity and selectivity, which could be crucial for developing drugs with improved efficacy and reduced side effects. Furthermore, the< strong-chloropyridine moiety may contribute to interactions with biological targets by providing a suitable recognition site for binding.

In conclusion, 5-(3-Chloropyridin-4-yl)-2-methyl-3-(trifluoromethyl)aniline (CAS No. 2138170-69-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile building block for drug discovery efforts aimed at addressing various therapeutic challenges. As our understanding of its properties continues to grow, it is likely that this compound will play an increasingly important role in the development of novel treatments for human diseases.